Cas no 861224-48-8 ((8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid)
(8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 861224-48-8
- (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid
- 2-(8-benzoyl-5-oxo-2,3,6,7-tetrahydro-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid
-
- Inchi: 1S/C16H15NO4S/c18-13(19)9-11-8-12(14(20)10-4-2-1-3-5-10)16-17(15(11)21)6-7-22-16/h1-5,11H,6-9H2,(H,18,19)
- InChI Key: DZLRINQZFUBGSQ-UHFFFAOYSA-N
- SMILES: S1CCN2C(C(CC(=O)O)CC(C(C3C=CC=CC=3)=O)=C12)=O
Computed Properties
- Exact Mass: 317.07217913Da
- Monoisotopic Mass: 317.07217913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 100Ų
(8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-162275-5mg |
JMJD1C-IN-1 |
861224-48-8 | 99.99% | 5mg |
¥1200 | 2025-04-15 | |
| MedChemExpress | HY-162275-10mg |
JMJD1C-IN-1 |
861224-48-8 | 99.99% | 10mg |
¥1900 | 2025-04-15 | |
| MedChemExpress | HY-162275-25mg |
JMJD1C-IN-1 |
861224-48-8 | 99.99% | 25mg |
¥3800 | 2025-04-15 | |
| MedChemExpress | HY-162275-50mg |
JMJD1C-IN-1 |
861224-48-8 | 50mg |
¥6100 | 2024-07-24 | ||
| MedChemExpress | HY-162275-100mg |
JMJD1C-IN-1 |
861224-48-8 | 100mg |
¥9800 | 2024-07-24 | ||
| Ambeed | A2756977-50mg |
2-(8-Benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridin-6-yl)acetic acid |
861224-48-8 | 99% | 50mg |
$128.0 | 2025-04-16 | |
| Ambeed | A2756977-100mg |
2-(8-Benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridin-6-yl)acetic acid |
861224-48-8 | 99% | 100mg |
$216.0 | 2025-04-16 | |
| Ambeed | A2756977-250mg |
2-(8-Benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridin-6-yl)acetic acid |
861224-48-8 | 99% | 250mg |
$410.0 | 2025-04-16 | |
| MedChemExpress | HY-162275-10mM*1 mL in DMSO |
JMJD1C-IN-1 |
861224-48-8 | 99.99% | 10mM*1 mL in DMSO |
¥1320 | 2025-04-15 |
(8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid
Comprehensive Analysis of (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid (CAS No. 861224-48-8)
The compound (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid (CAS No. 861224-48-8) is a structurally unique heterocyclic derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a thiazolo[3,2-a]pyridine core with a benzoyl moiety and an acetic acid side chain, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various enzymatic targets.
In recent years, the demand for heterocyclic compounds like 861224-48-8 has surged, driven by their role in developing small-molecule therapeutics. This compound's thiazolo-pyridine structure is analogous to several FDA-approved drugs, which has sparked inquiries into its pharmacokinetic properties and structure-activity relationships (SAR). Online searches frequently include questions such as "What are the synthetic routes for 861224-48-8?" or "How does (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid interact with biological targets?," reflecting the scientific community's focus on its mechanistic insights.
The acetic acid functional group in 861224-48-8 enhances its solubility and bioavailability, a critical factor for drug formulation. Computational studies suggest that the benzoyl group may contribute to binding affinity in protein-ligand interactions, aligning with current trends in AI-driven drug design. Notably, platforms like AlphaFold and molecular docking software are increasingly used to predict the behavior of such compounds, addressing popular search queries like "Can machine learning optimize derivatives of 861224-48-8?"
From a synthetic chemistry perspective, 861224-48-8 poses intriguing challenges due to its fused thiazole and pyridine rings. Patent literature highlights methods involving cyclocondensation and selective acylation, topics frequently explored in academic forums. Environmental considerations also arise, with researchers investigating green chemistry approaches to synthesize such compounds—a response to the growing emphasis on sustainable pharmaceutical manufacturing.
In material science, the π-conjugated system of (8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid offers potential for organic electronics. Its luminescent properties are under scrutiny for applications in OLEDs and sensors, coinciding with industry demands for energy-efficient technologies. Searches for "CAS 861224-48-8 in optoelectronics" underscore this interdisciplinary relevance.
Quality control of 861224-48-8 remains a priority, with analytical techniques like HPLC and LC-MS ensuring purity. Regulatory guidelines for high-purity chemicals often cite such compounds, reflecting their importance in GMP-compliant production. The compound’s stability under varying pH conditions is another area of study, addressing practical concerns in formulation science.
In summary, 861224-48-8 exemplifies the convergence of medicinal chemistry, computational biology, and materials engineering. Its multifaceted applications respond to contemporary scientific inquiries, from targeted drug delivery to smart materials, ensuring its continued relevance in innovation-driven fields.
861224-48-8 ((8-benzoyl-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridin-6-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)